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Tricyclamol chloride ChEBI definition racemate

Author: Smolecule Technical Support Team. Date: February 2026

CAS No.: 3818-88-0
Cat. No.: S584187

Compound Focus: Tricyclamol Chloride

Get Quote

Chemical Identification and Properties

The table below summarizes the fundamental identifying information and quantitative data for Tricyclameol

chloride.
Property Value | Description
IUPAC Name 1-(3-cyclohexyl-3-hydroxy-3-phenylpropyl)-1-methylpyrrolidinium chloride [1]

CAS Registry Number

Molecular Formula

Formula Weight

Melting Point

ChEBI Definition

SMILES

InChl Key

3818-88-0 [2] [3]

C20H32CINO [1] [2]

337.932 g/mol [2] [3]

226-227 °C (decomposes) [3] [4]

A racemate [3] [4]

C[N+]1(CCC(0) (c2ccccec2)C2CCCCC2)CCCCL. [CL-] [5]

PISKUTGWQHZKIK-UHFFFAQYSA-M [5]
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Pharmacological Context and Relationship to
Procyclidine

The search results indicate a direct relationship between Tricyclamol chloride and the drug Procyclidine.
Tricyclamol is listed as a synonym for Procyclidine itself [6], and "Tricyclamol hydrochloride" is a known
synonym for Procyclidine hydrochloride [7]. This suggests that Tricyclamel chloride is a closely related

chemical variant (a salt form) of this established pharmaceutical compound.

Procyclidine is a muscarinic antagonist that crosses the blood-brain barrier. It is used to treat drug-induced
extrapyramidal disorders and parkinsonism, believed to work by blocking central cholinergic receptors to

balance cholinergic and dopaminergic activity in the basal ganglia [6].

The following diagram illustrates the relationship between Tricyclamel chloride, its enantiomers, and

Procyclidine based on the retrieved information:

Tricyclamol Chloride
(C20H32CINO)

is a salt form of

Procyclidine
(Related Drug)

ChEBI: Racemate

1:1 mixture of mechanism

((R)—Enantiomea ((S)—Enantiomer Muscarinic Antagonist

Click to download full resolution via product page

> The structural and functional relationship between Tricyclamol Chloride, its racemic nature, and the drug

Procyclidine.

Guide for Further Research
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The information available online is limited. For a comprehensive technical guide, you would likely need to

consult specialized scientific literature. Here are suggested steps for further research:

e Search Scientific Databases: Use the provided CAS Number (3818-88-0) and InChl Key to search
for detailed spectroscopic, toxicological, and synthetic data in databases like SciFinder, Reaxys, or
PubMed.

¢ Investigate Chiral Separation: Since it is a racemate, you could search for analytical methods
related to "chiral resolution of tricyclamol” to find potential HPLC or SFC methods for separating the
enantiomers.

o Explore Patent Literature: The Google Patents result [8], while not directly detailing tricyclamol,
suggests that research into related bio-based medicines is active. Searching for "tricyclamol" within
patent databases may yield more technical and application-specific information.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Tricyclamol Chloride | C20H32CINO | CID 72169 - PubChem [pubchem.ncbi.nlm.nih.gov]
2. tricyclamol chloride | 3818-88-0 [chemicalbook.com]

3. tricyclamol chloride CAS#: 3818-88-0 [amp.chemicalbook.com]

4. tricyclamol chloride | 3818-88-0 [amp.chemicalbook.com]

5. CHEBI:135284 - tricyclamol chloride [ebi.ac.uk]

6. Showing metabocard for Procyclidine (HMDB0014531) [hmdb.ca]

7. CHEBI:8449 - procyclidine hydrochloride [ebi.ac.uk]

8. Bio-based medicines and methods of increasing patient ... [patents.google.com]

To cite this document: Smolecule. [Tricyclamol chloride ChEBI definition racemate]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b584187#tricyclamol-

chloride-chebi-definition-racemate]

© 2026 Smolecule. All rights reserved. 3/4 Tech Support


https://patents.google.com/patent/CA3099916A1/en
https://www.smolecule.com/products/s584187?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Tricyclamol-Chloride
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8909343.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB8909343_EN.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB8909343.htm
https://www.ebi.ac.uk/chebi/searchId.do?chebiId=CHEBI:135284
https://hmdb.ca/metabolites/HMDB0014531
https://www.ebi.ac.uk/chebi/searchId.do?chebiId=8449
https://patents.google.com/patent/CA3099916A1/en
https://www.smolecule.com/products/b584187#tricyclamol-chloride-chebi-definition-racemate
https://www.smolecule.com/products/b584187#tricyclamol-chloride-chebi-definition-racemate
https://www.smolecule.com/products/b584187#tricyclamol-chloride-chebi-definition-racemate
https://www.smolecule.com/products/s584187?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Theoretical Framework & Proof-of-Concept

Specifications & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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